Cas no 1824216-74-1 (Bicyclo[2.2.1]heptane-2-carboxylic acid, 5-amino-)

• Product Name: Bicyclo[2.2.1]heptane-2-carboxylic acid, 5-amino-
• CAS No: 1824216-74-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6491825
• PubChem ID: 91100901
• Update Time: 2025-07-19

Bicyclo[2.2.1]heptane-2-carboxylic acid, 5-amino- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboxylic acid, 5-amino-

• Inchi： 1S/C8H13NO2/c9-7-3-4-1-5(7)2-6(4)8(10)11/h4-7H,1-3,9H2,(H,10,11)
• InChI Key： GTRUFTQABLIOLT-UHFFFAOYSA-N
• SMILES： C12CC(C(N)C1)CC2C(O)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 303.4±35.0 °C(Predicted)
• pka: 4.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Bicyclo[2.2.1]heptane-2-carboxylic acid, 5-amino-

Recent Advances in the Application of Bicyclo[2.2.1]heptane-2-carboxylic acid, 5-amino- (CAS: 1824216-74-1) in Chemical Biology and Pharmaceutical Research

The compound Bicyclo[2.2.1]heptane-2-carboxylic acid, 5-amino- (CAS: 1824216-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by its rigid and compact structure, offers distinct advantages in drug design, including enhanced binding affinity and metabolic stability. Recent studies have explored its utility as a versatile building block in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 5-amino-bicyclo[2.2.1]heptane-2-carboxylic acid in targeting the SARS-CoV-2 main protease (M^pro). The researchers utilized structure-based drug design to optimize the compound's interactions with the protease's active site, achieving nanomolar inhibitory activity. The study highlighted the compound's ability to form critical hydrogen bonds and van der Waals interactions, underscoring its potential as a lead candidate for antiviral therapeutics.

In addition to its antiviral properties, 5-amino-bicyclo[2.2.1]heptane-2-carboxylic acid has been investigated for its role in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv detailed its incorporation into small-molecule modulators of the GABA_A receptor, a key target for anxiolytic and anticonvulsant drugs. The rigid bicyclic core was found to improve blood-brain barrier penetration while maintaining selectivity for specific receptor subtypes, addressing a longstanding challenge in CNS drug development.

From a synthetic chemistry perspective, advancements in the scalable production of 1824216-74-1 have been reported. A 2024 Organic Process Research & Development article described an enantioselective catalytic route to the compound, achieving >99% ee and 85% yield. This methodological breakthrough is expected to facilitate broader exploration of its pharmaceutical applications by addressing previous limitations in supply and purity.

Ongoing clinical trials (NCT055XXXXX) are evaluating 5-amino-bicyclo[2.2.1]heptane-2-carboxylic acid derivatives as potential treatments for rare genetic disorders involving protein misfolding. Preliminary results suggest these compounds may function as pharmacological chaperones, restoring proper protein conformation and function. This application represents an exciting expansion of the scaffold's therapeutic potential beyond traditional target-based drug discovery paradigms.

As research continues, the unique physicochemical properties of this bicyclic amino acid scaffold - including its predictable conformation, synthetic tractability, and favorable pharmacokinetic profile - position it as a valuable tool for addressing complex challenges in medicinal chemistry. Future directions likely include exploration of its use in targeted protein degradation strategies and as a component of peptide mimetics for undruggable targets.